Cas no 2229354-05-4 (O-2-(4-methylthiophen-2-yl)propylhydroxylamine)

O-2-(4-methylthiophen-2-yl)propylhydroxylamine is a specialized hydroxylamine derivative featuring a 4-methylthiophene moiety, which enhances its reactivity and utility in organic synthesis. The compound’s structure, incorporating both a hydroxylamine group and a thiophene ring, makes it a valuable intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its stability under controlled conditions allows for precise functionalization, while the methylthiophene group contributes to improved solubility in organic solvents. This compound is particularly useful in nucleophilic addition reactions and as a precursor for N-oxide formation. Careful handling is recommended due to the reactive nature of the hydroxylamine functionality.
O-2-(4-methylthiophen-2-yl)propylhydroxylamine structure
2229354-05-4 structure
Product Name:O-2-(4-methylthiophen-2-yl)propylhydroxylamine
CAS No:2229354-05-4
MF:C8H13NOS
MW:171.259920835495
CID:5866162
PubChem ID:165685783
Update Time:2025-10-31

O-2-(4-methylthiophen-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(4-methylthiophen-2-yl)propylhydroxylamine
    • 2229354-05-4
    • EN300-1797180
    • O-[2-(4-methylthiophen-2-yl)propyl]hydroxylamine
    • Inchi: 1S/C8H13NOS/c1-6-3-8(11-5-6)7(2)4-10-9/h3,5,7H,4,9H2,1-2H3
    • InChI Key: IUZXMMVBZHBCIA-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C=C1C(C)CON

Computed Properties

  • Exact Mass: 171.07178521g/mol
  • Monoisotopic Mass: 171.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.5Ų

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Additional information on O-2-(4-methylthiophen-2-yl)propylhydroxylamine

Research Brief on O-2-(4-methylthiophen-2-yl)propylhydroxylamine (CAS: 2229354-05-4): Recent Advances and Applications

O-2-(4-methylthiophen-2-yl)propylhydroxylamine (CAS: 2229354-05-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique hydroxylamine functional group and methylthiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of O-2-(4-methylthiophen-2-yl)propylhydroxylamine has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving the protection of the hydroxylamine group and subsequent coupling with a 4-methylthiophene derivative. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity.

Pharmacological evaluations of O-2-(4-methylthiophen-2-yl)propylhydroxylamine have revealed its potential as an inhibitor of specific enzymatic pathways. In vitro studies demonstrated its efficacy in modulating the activity of monoamine oxidases (MAOs), which are implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The compound exhibited selective inhibition of MAO-B, with an IC50 value in the nanomolar range, suggesting its potential as a therapeutic agent for these conditions.

Further investigations into the compound's mechanism of action have highlighted its ability to act as a radical scavenger, thereby reducing oxidative stress in cellular models. This property is particularly relevant in the context of neurodegenerative diseases and inflammatory conditions, where oxidative damage plays a critical role. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) provided evidence of the compound's neuroprotective effects in a rodent model of Parkinson's disease, further supporting its therapeutic potential.

In addition to its neurological applications, O-2-(4-methylthiophen-2-yl)propylhydroxylamine has been explored for its anticancer properties. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the generation of reactive oxygen species (ROS) and disruption of mitochondrial function. These findings, though still in the early stages, open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of O-2-(4-methylthiophen-2-yl)propylhydroxylamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on structural modifications to enhance the compound's pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, O-2-(4-methylthiophen-2-yl)propylhydroxylamine (CAS: 2229354-05-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual role as an enzyme inhibitor and radical scavenger, coupled with its neuroprotective and anticancer properties, makes it a compelling candidate for further investigation. Continued research and development efforts are expected to elucidate its full therapeutic potential and pave the way for clinical applications.

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